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Compound of Interest

Compound Name: Epoxomicin

Cat. No.: B1671546 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed protocol for the preparation, storage, and handling of

Epoxomicin stock solutions for experimental use, ensuring reproducibility and stability.

Introduction
Epoxomicin is a potent, selective, and irreversible inhibitor of the 20S proteasome, a key

component of the ubiquitin-proteasome system that regulates the degradation of intracellular

proteins.[1][2][3] Originally isolated from an actinomycete strain, its α',β'-epoxyketone moiety

covalently binds to the catalytic β-subunits of the proteasome.[2][4] It primarily inhibits the

chymotrypsin-like (CTRL) activity, with an IC50 value of approximately 4 nM, but also affects

trypsin-like and peptidyl-glutamyl peptide hydrolyzing activities at slower rates.[1][2][5][6][7]

This specificity makes Epoxomicin an invaluable tool for studying cellular processes regulated

by proteasome-mediated protein degradation, such as cell cycle progression, apoptosis, and

the NF-κB signaling pathway.[4][6] Proper preparation and handling of Epoxomicin stock

solutions are critical for obtaining reliable and reproducible experimental results.

Physicochemical Properties
A summary of the key physicochemical properties of Epoxomicin is provided below.
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Property Value Reference

Molecular Formula C₂₈H₅₀N₄O₇ [1][8]

Molecular Weight 554.72 g/mol [1][9]

CAS Number 134381-21-8 [1][8]

Appearance White solid [1][9]

Solubility
Epoxomicin is a hydrophobic compound with poor aqueous solubility. High-purity, anhydrous

solvents are essential for preparing stable stock solutions.

Solvent Solubility Reference

DMSO ≥27.73 mg/mL; >10 mM [1][3]

Ethanol ≥77.4 mg/mL [1][3]

Water Insoluble [3][10]

Protocol for Preparing a 10 mM Epoxomicin Stock
Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO, a common

concentration for cell-based assays.[3]

Materials:

Epoxomicin (solid powder)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryogenic vials

Calibrated precision balance
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Vortex mixer and/or sonicator

Workflow for Stock Solution Preparation:
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Preparation Workflow

Start: Equilibrate
Epoxomicin to RT

1. Weigh Epoxomicin
(e.g., 1 mg)

2. Calculate Solvent Volume
for 10 mM Concentration

3. Add Anhydrous DMSO
to Epoxomicin Powder

4. Dissolve Completely
(Vortex/Sonicate/
Warm to 37°C)

5. Aliquot into Single-Use
Cryogenic Vials

6. Store Aliquots
at -20°C or -80°C

End: Ready for Use
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Epoxomicin's Effect on NF-κB Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Epoxomicin Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671546#how-to-prepare-epoxomicin-stock-solution-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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